Cas no 347195-54-4 ((3R)-1-benzyl-3-ethyl-piperazine-2,5-dione)
347195-54-4 structure
Product Name:(3R)-1-benzyl-3-ethyl-piperazine-2,5-dione
CAS No:347195-54-4
MF:C13H16N2O2
MW:232.278343200684
CID:1464446
PubChem ID:40423500
Update Time:2025-04-20
(3R)-1-benzyl-3-ethyl-piperazine-2,5-dione Chemical and Physical Properties
Names and Identifiers
-
- (3R)-1-benzyl-3-ethyl-piperazine-2,5-dione
- LogP
- (3R)-1-benzyl-3-ethylpiperazine-2,5-dione
- 1-BENZYL-3(R)-ETHYL-PIPERAZINE-2,5-DIONE
- 1-Benzyl-3(R)-ethyl-pierazine-2,5-dione
- SCHEMBL6343378
- (R)-1-BENZYL-3-ETHYLPIPERAZINE-2,5-DIONE
- (R)-3-Ethyl-1-(phenylmethyl)-2,5-piperazinedione
- 347195-54-4
- MUIKRKFOQRVJON-LLVKDONJSA-N
- DTXSID00654082
-
- Inchi: 1S/C13H16N2O2/c1-2-11-13(17)15(9-12(16)14-11)8-10-6-4-3-5-7-10/h3-7,11H,2,8-9H2,1H3,(H,14,16)/t11-/m1/s1
- InChI Key: MUIKRKFOQRVJON-LLVKDONJSA-N
- SMILES: O=C1[C@@H](CC)NC(CN1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 232.12128
- Monoisotopic Mass: 232.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- PSA: 49.41
(3R)-1-benzyl-3-ethyl-piperazine-2,5-dione Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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